Cas no 160883-09-0 (Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)-)

• Product name: Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)-
• CAS No: 160883-09-0
• MF: C₈H₁₁F₃O
• MW: 180.167553186417
• CID: 109617
• PubChem ID: 10103753

Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-7-ol,7-(trifluoromethyl)-
• Bicyclo[2.2.1]heptan-7-ol, 7-(trifluoromethyl)- (9CI)
• 160883-09-0
• 7-(trifluoromethyl)bicyclo[2.2.1]heptan-7-ol

• Inchi： InChI=1S/C8H11F3O/c9-8(10,11)7(12)5-1-2-6(7)4-3-5/h5-6,12H,1-4H2
• InChI Key： XPIYLGSDWRHYFY-UHFFFAOYSA-N
• SMILES： FC(C1(C2CCC1CC2)O)(F)F

Computed Properties

• Exact Mass: 180.07623
• Monoisotopic Mass: 180.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23